Cyclohexyl 2-(2,5-dimethylphenyl)ethyl ketone

• IUPAC Name: 1-cyclohexyl-3-(2,5-dimethylphenyl)propan-1-one
• InChI: InChI=1S/C17H24O/c1-13-8-9-14(2)16(12-13)10-11-17(18)15-6-4-3-5-7-15/h8-9,12,15H,3-7,10-11H2,1-2H3
• InChI Key: MSMCRAWBJAIJCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CCC(=O)C2CCCCC2
• Molecular Formula: C17H24O
• DSSTOX Substance ID: DTXSID20644768
• Molecular Weight: 244.37 g/mol
• CAS RN: 898754-22-8

Description

Cyclohexyl 2-(2,5-dimethylphenyl)ethyl ketone, also known as CDMK, is an organic compound of interest to the scientific community. It is a colorless liquid with a sweet, fruity odor, and is a useful intermediate in the synthesis of other compounds. CDMK has been used in the synthesis of a number of pharmaceuticals, as well as in the production of other compounds.

Scientific Research Applications

Reaction Mechanisms and Product Formation

Cyclohexyl 2-(2,5-dimethylphenyl)ethyl ketone has been explored in various chemical reactions, revealing insights into reaction mechanisms and product formations. For instance, the reaction of similar compounds with nitrogen dioxide in different solvents has been studied, yielding various nitro and trinitro ketones, alongside discussions on their mechanistic significance and stereochemistry. These studies provide a foundation for understanding the reactivity and potential applications of this compound in synthesizing complex organic compounds (Hartshorn et al., 1984) (Hartshorn et al., 1985).

Cyclization Reactions

Cyclization reactions involving similar ketones have been extensively studied, showcasing their utility in regioselective synthesis of complex organic frameworks. Such reactions, often involving the treatment with specific reagents, result in the formation of various cyclic compounds with significant potential in medicinal chemistry and material science (Uchiyama et al., 1998).

Condensation Reactions

The Stobbe condensation, involving cyclohexyl phenyl ketones and similar compounds, leads to the formation of complex esters and naphthalene derivatives, highlighting the potential of this compound in synthetic organic chemistry to create intricate molecular structures (Baddar et al., 1971).

Photoreactions and Photoenolization

Studies on similar compounds have explored their behavior under light, specifically looking at photoenolization processes. Such reactions provide insights into the photophysical properties of these compounds, which could be valuable in developing light-responsive materials or in photopharmacology (Haag et al., 1977).

Polymerization and Material Science

This compound and related compounds have found applications in material science, particularly in the synthesis and characterization of polymers. The copolymerization of similar monomers with glycidyl methacrylate, for example, has led to the development of materials with unique properties, useful in a variety of industrial and technological applications (Vijayanand et al., 2002).